[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[[1-[(2S)-2-aminopropanoyl]piperidin-3-yl]methyl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C20H31N3O3/c1-15(2)23(20(25)26-14-17-8-5-4-6-9-17)13-18-10-7-11-22(12-18)19(24)16(3)21/h4-6,8-9,15-16,18H,7,10-14,21H2,1-3H3/t16-,18?/m0/s1
• InChI Key: GQJFVENMEDRTMO-ATNAJCNCSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)C(=O)C(C)N)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C[C@@H](C(=O)N1CCCC(C1)CN(C(C)C)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS 1353943-98-2) is a piperidine-based carbamate ester with a benzyl-protecting group and an (S)-configured 2-aminopropionyl substituent. Its molecular formula is C₁₉H₂₉N₃O₃, and it is primarily utilized in pharmaceutical research as a synthetic intermediate or prodrug candidate.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester typically involves multiple steps, starting from readily available precursors. The preparation process may include:

• Formation of the Piperidine Ring: : This step involves the cyclization of a suitable linear precursor to form the piperidine ring.

• Introduction of the Amino Acid Moiety: : A key step involves the incorporation of the S-2-Amino-propionyl group, which can be achieved through peptide coupling reactions using reagents like carbodiimides.

• Esterification: : The final steps involve the formation of the isopropyl-carbamic acid benzyl ester group through esterification reactions under mild conditions, often using catalysts such as acids or bases to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester is scaled up using efficient and cost-effective methods. This might involve optimization of reaction conditions, including temperature, solvent choice, and the use of continuous flow reactors to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

• Oxidation: : Oxidative transformations can modify the functional groups present in the molecule, potentially leading to the formation of new derivatives.

• Reduction: : Reduction reactions can be used to selectively reduce certain functional groups, such as ester or amide moieties, to their corresponding alcohols or amines.

• Substitution: : Nucleophilic or electrophilic substitution reactions can introduce different substituents into the molecule, altering its chemical properties.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include:

• Oxidizing Agents: : Such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

• Reducing Agents: : Such as lithium aluminium hydride (LiAlH4) or sodium borohydride (NaBH4).

• Catalysts: : Such as palladium on carbon (Pd/C) for hydrogenation reactions.

Scientific Research Applications

Structural Features

This compound features:

• Piperidine Ring : A six-membered ring containing nitrogen, contributing to its pharmacological properties.
• Amino Acid Moiety : The presence of an amino acid structure enhances its interaction with biological targets.
• Carbamic Acid Derivative : This group increases the compound's lipophilicity, potentially influencing its absorption and distribution.

Biological Activities

Research indicates that compounds with similar structures often exhibit significant biological activities. The specific activities of [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester require further investigation through targeted bioassays. Potential activities include:

Activity Type	Description
Antimicrobial	Compounds with piperidine structures often show antimicrobial properties.
Anticancer	Carbamate derivatives have been noted for their anticancer effects.
Neuroactive	Amino acid derivatives are known for neuroactive properties, which may be relevant for neurological disorders.

Medicinal Chemistry Applications

The unique combination of structural features in [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester positions it as a candidate for drug development. Its potential applications include:

• Drug Design : The compound's ability to interact with various biological targets makes it a candidate for designing drugs aimed at treating conditions such as cancer or infections.
• Pharmacokinetics Studies : Understanding the absorption, distribution, metabolism, and excretion (ADME) of this compound can provide insights into its therapeutic potential.
• Lead Compound Development : Its structural complexity may serve as a lead for developing new analogs with enhanced efficacy and reduced side effects.

Mechanism of Action

The mechanism by which [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester exerts its effects involves interactions with specific molecular targets and pathways. Its structure allows it to bind to enzymes, receptors, or other proteins, modulating their activity. These interactions can influence cellular signaling pathways and physiological processes, making it a valuable compound for therapeutic development and scientific research.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	CAS Number	Molecular Formula	Substituents/Modifications	Key Properties/Applications
[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester	1353943-98-2	C₁₉H₂₉N₃O₃	(S)-2-Amino-propionyl, benzyl ester	Pharmaceutical intermediate; stereospecificity
[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester	-	C₁₈H₂₆ClN₃O₃	Chloroacetyl group	Electrophilic reactivity; potential alkylating agent
[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester	1354029-14-3	C₁₇H₃₃N₃O₃	tert-butyl ester (replaces benzyl)	Enhanced hydrolytic stability; lipophilic
[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-carbamic acid benzyl ester	1353965-65-7	C₂₀H₂₉N₃O₂	Cyclopropyl carbamate, ethylamino group	Conformational rigidity; potential CNS activity
Benzyl ((R)-1-((S)-2-aminopropanoyl)piperidin-3-yl)(isopropyl)carbamate	1401666-45-2	C₁₉H₂₉N₃O₃	(R)-piperidinyl configuration	Stereochemical divergence; altered receptor binding

Functional Group Modifications

• Chloroacetyl vs. Amino-propionyl: The chloroacetyl analog () replaces the amino-propionyl group with a chloroacetyl moiety, introducing electrophilicity.
• Benzyl vs. tert-Butyl Esters : The tert-butyl variant (CAS 1354029-14-3) exhibits greater hydrolytic stability due to steric hindrance, which may prolong half-life in vivo. In contrast, the benzyl ester in the parent compound is more labile under acidic conditions, as benzyl esters are prone to hydrolysis in low-pH environments (e.g., lysosomal compartments) .

Stereochemical and Conformational Variations

• Stereospecificity: The (S)-configuration of the amino-propionyl group (CAS 1353943-98-2) optimizes hydrogen-bonding interactions, critical for enzymatic recognition. In contrast, the (R)-configured analog (CAS 1401666-45-2) may exhibit divergent binding affinities, highlighting the importance of stereochemistry in drug design .

pH-Dependent Stability and Reactivity

and demonstrate that benzyl ester bonds are sensitive to pH. Under acidic conditions (pH 4), benzyl esters form preferentially, while neutral pH (6–7) promotes competing reactions with amino groups in proteins. This pH-dependent behavior suggests that the parent compound’s stability in biological systems may vary with microenvironmental conditions, whereas tert-butyl esters are less affected .

Biological Activity

The compound [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS No. 1354023-84-9) is a complex organic molecule with notable structural features, including a piperidine ring, an amino acid moiety, and a carbamic acid derivative. Its molecular formula is $C_{20}H_{31}N_{3}O_{3}$, and it has a molecular weight of 361.5 g/mol . This article explores the biological activities associated with this compound, drawing from diverse research findings.

Structural Characteristics

The structural diversity of this compound is significant for its pharmacological potential. The presence of the isopropyl group and the benzyl ester enhances its lipophilicity, which is crucial for absorption and distribution within biological systems.

Biological Activity Overview

Research indicates that compounds with similar structural features often exhibit various biological activities, including:

• G Protein-Coupled Receptor (GPCR) Modulation : Similar compounds have been shown to interact with GPCRs, which play a pivotal role in signal transduction processes in cells .
• Adrenergic Activity : Compounds structurally related to this compound have been identified as β3-adrenergic receptor agonists, suggesting potential applications in treating conditions like obesity and prostate diseases .

1. GPCR Interaction

A study published in PubMed Central discusses the role of GPCRs in mediating various physiological responses. The modulation of these receptors by compounds similar to [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester could lead to therapeutic applications in metabolic disorders .

2. Adrenergic Receptor Agonism

Research has indicated that β3-adrenergic receptor agonists can induce relaxation of smooth muscle tissues, which may have implications for treating conditions such as urinary incontinence and obesity management. The structural similarities of this compound to known β3 agonists suggest it could exhibit similar pharmacological effects .

Data Table: Biological Activities of Related Compounds

Compound Name	Structure	Biological Activity	Reference
Compound A	Structure A	GPCR Modulation
Compound B	Structure B	β3-Adrenergic Agonist
Compound C	Structure C	Smooth Muscle Relaxation